![molecular formula C17H21NO3S B4749854 N-(3,4-dimethoxybenzyl)-5-propyl-3-thiophenecarboxamide](/img/structure/B4749854.png)
N-(3,4-dimethoxybenzyl)-5-propyl-3-thiophenecarboxamide
Overview
Description
N-(3,4-dimethoxybenzyl)-5-propyl-3-thiophenecarboxamide (also known as URB597) is a selective inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids in the body. Endocannabinoids are naturally occurring compounds in the body that play a role in pain sensation, mood, appetite, and immune function. URB597 has been the subject of scientific research due to its potential therapeutic applications.
Mechanism of Action
URB597 works by inhibiting FAAH, the enzyme responsible for breaking down endocannabinoids. By inhibiting FAAH, URB597 increases the levels of endocannabinoids in the body, leading to a variety of physiological effects. Endocannabinoids act on cannabinoid receptors in the body, which are involved in pain sensation, mood, appetite, and immune function.
Biochemical and Physiological Effects:
URB597 has been shown to have a variety of biochemical and physiological effects. It increases levels of endocannabinoids in the body, leading to analgesic, anxiolytic, and antidepressant effects. URB597 also has anti-inflammatory properties and may have potential applications in the treatment of inflammatory diseases. In preclinical models, URB597 has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
URB597 has several advantages for use in lab experiments. It is a selective inhibitor of FAAH and does not affect other enzymes in the body. It is also relatively easy to synthesize and has been used in a variety of preclinical models. However, URB597 has limitations as well. It has poor solubility in water, which can make it difficult to administer in some experiments. It also has a short half-life in the body, which can limit its effectiveness in some applications.
Future Directions
There are several potential future directions for research on URB597. One area of interest is in the treatment of inflammatory diseases. URB597 has been shown to have anti-inflammatory properties, and further research could explore its potential as a treatment for conditions such as arthritis and inflammatory bowel disease. Another area of interest is in the treatment of neurodegenerative diseases. URB597 has been shown to have neuroprotective effects, and further research could explore its potential as a treatment for conditions such as Alzheimer's and Parkinson's disease. Additionally, research could explore the potential of URB597 in combination with other drugs for enhanced therapeutic effects.
Scientific Research Applications
URB597 has been studied extensively in preclinical models for its potential therapeutic applications. It has been shown to increase endocannabinoid levels in the brain and peripheral tissues, leading to analgesic, anxiolytic, and antidepressant effects. URB597 has also been shown to have anti-inflammatory properties and may have potential applications in the treatment of inflammatory diseases.
properties
IUPAC Name |
N-[(3,4-dimethoxyphenyl)methyl]-5-propylthiophene-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO3S/c1-4-5-14-9-13(11-22-14)17(19)18-10-12-6-7-15(20-2)16(8-12)21-3/h6-9,11H,4-5,10H2,1-3H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAFLJVBXVLVELA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=CS1)C(=O)NCC2=CC(=C(C=C2)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.